2-(5-Methylmorpholin-3-YL)-1-(thiophen-2-YL)ethan-1-one

• Molecular Formula: C11H15NO2S
• Molecular Weight: 225.31 g/mol
• IUPAC Name: 2-(5-methylmorpholin-3-yl)-1-thiophen-2-ylethanone
• InChI: InChI=1S/C11H15NO2S/c1-8-6-14-7-9(12-8)5-10(13)11-3-2-4-15-11/h2-4,8-9,12H,5-7H2,1H3
• InChI Key: XFRJISYEOQMSJN-UHFFFAOYSA-N
• Canonical SMILES: CC1COCC(N1)CC(=O)C2=CC=CS2

Description

2-(5-Methylmorpholin-3-yl)-1-(thiophen-2-yl)ethan-1-one is a heterocyclic compound featuring a morpholine ring substituted with a methyl group at the 5-position and a thiophen-2-yl ketone moiety. Its molecular formula is C₁₁H₁₅NO₂S, with a molecular weight of 225.31 g/mol (CAS No. 1598759-55-7) . Limited physicochemical data (e.g., melting point, solubility) are available in the provided evidence, necessitating comparisons with structurally related compounds.

Comparison with Similar Compounds

Structural and Functional Group Variations

The compound belongs to a broader class of 1-(thiophen-2-yl)ethan-1-one derivatives, where substituents on the ethanone backbone modulate properties. Key analogs and their distinguishing features include:

Heterocyclic Substituents

• The hydrochloride salt likely improves aqueous solubility compared to the free base .
• 1-(Piperazin-1-yl)-2-(thiophen-2-yl)ethan-1-one (CAS No. 736889-93-3): Substitutes morpholine with a piperazine ring, introducing two nitrogen atoms. Increased basicity may enhance interactions with acidic biological targets .

Electron-Withdrawing Substituents

• Synthesized in 90% yield via sodium benzenesulfonate reactions .

Complex Heterocyclic Systems

Table 1: Key Properties of 2-(5-Methylmorpholin-3-yl)-1-(thiophen-2-yl)ethan-1-one and Analogs

Compound Name	Substituent Groups	Molecular Weight (g/mol)	Notable Properties	Synthesis Yield/Approach	References
Target Compound	5-Methylmorpholin-3-yl, thiophen-2-yl	225.31	Limited data; inferred solubility from analogs	Not reported
2-(Morpholin-3-yl)-1-(thiophen-2-yl)ethan-1-one HCl	Morpholin-3-yl, thiophen-2-yl	~261.78*	Hydrochloride salt enhances solubility	Not reported
2-(4-Methoxyphenylsulfonyl)-1-(thiophen-2-yl)ethanone	Sulfonyl, 4-methoxyphenyl	~306.37*	Electron-withdrawing; stable	90% (sodium sulfonate route)
1-(Piperazin-1-yl)-2-(thiophen-2-yl)ethan-1-one	Piperazinyl	207.29	Higher basicity	Not reported
2-(Diphenylphosphoryl)-1-(thiophen-2-yl)ethan-1-one	Diphenylphosphoryl	326.36	Electron-withdrawing; reactive	Multiple methods (9 articles)

*Calculated based on molecular formula.

Computational and Analytical Studies

• DFT Analysis : utilized density functional theory (DFT) to propose catalytic cycles for sulfonyl-containing analogs, suggesting that electron-withdrawing groups (e.g., sulfonyl, phosphoryl) stabilize transition states .